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Compound of Interest

Compound Name: Dibenzyl sulfoxide

Cat. No.: B177149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dibenzyl sulfoxide (DBSO), a sulfoxide compound with the formula (C₆H₅CH₂)₂SO, finds

applications in various chemical syntheses and is of interest to the pharmaceutical industry.

This technical guide provides a comprehensive overview of its commercial availability, typical

purity levels, and the analytical methods used for its characterization. Detailed experimental

protocols for its synthesis, purification, and analysis are also presented to aid researchers in

their laboratory work.

Commercial Availability and Purity
Dibenzyl sulfoxide is readily available from a range of chemical suppliers. The purity of

commercially available DBSO typically ranges from 98% to over 99%, as determined by High-

Performance Liquid Chromatography (HPLC). It is generally supplied as a white to off-white

crystalline powder.

Table 1: Commercial Availability of Dibenzyl Sulfoxide
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Supplier Stated Purity
Available
Quantities

CAS Number

Sigma-Aldrich 98% Custom 621-08-9

TCI America >99.0% (HPLC) 25g, 100g, 250g 621-08-9

Fisher Scientific 99.0+% 25g 621-08-9

Ambeed, Inc. 98% Custom 621-08-9

Qingdao Scienoc

Chemical Co., Ltd
≥99% Custom 621-08-9

Physicochemical and Spectroscopic Data
Accurate characterization of Dibenzyl sulfoxide is crucial for its use in research and

development. The following table summarizes its key physicochemical and spectroscopic

properties.

Table 2: Physicochemical and Spectroscopic Properties of Dibenzyl Sulfoxide

Property Value

Molecular Formula C₁₄H₁₄OS

Molecular Weight 230.33 g/mol

Melting Point 130-134 °C

Appearance White to off-white crystalline powder

¹H NMR (CDCl₃)
δ ~3.9-4.1 ppm (m, 4H, CH₂), δ ~7.2-7.4 ppm

(m, 10H, Ar-H)[1]

¹³C NMR (DMSO-d₆)
δ ~58.03, 127.57, 129.03, 130.18, 130.91

ppm[1]

IR (KBr, cm⁻¹) ν (S=O): 1026–1089[1]

Experimental Protocols
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Synthesis of Dibenzyl Sulfoxide from Dibenzyl Sulfide
This protocol describes the oxidation of dibenzyl sulfide to dibenzyl sulfoxide.

Experimental Workflow for Synthesis and Purification
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Caption: Workflow for the synthesis and purification of Dibenzyl sulfoxide.

Procedure:

Dissolve dibenzyl sulfide in glacial acetic acid.

Cool the solution in an ice bath.

Add hydrogen peroxide (30% solution) dropwise to the stirred solution.

After the addition is complete, continue stirring at room temperature for several hours.

Pour the reaction mixture into cold water to precipitate the crude dibenzyl sulfoxide.

Collect the precipitate by vacuum filtration and wash with water.

Purification by Recrystallization
This protocol describes the purification of crude dibenzyl sulfoxide.
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Procedure:

Dissolve the crude dibenzyl sulfoxide in a minimal amount of hot ethanol.

If insoluble impurities are present, perform a hot gravity filtration.

Allow the solution to cool slowly to room temperature to form crystals.

Further cool the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of ice-cold ethanol.

Dry the crystals under vacuum.

Purity Analysis by HPLC
This protocol provides a general method for the analysis of Dibenzyl sulfoxide purity by

reversed-phase HPLC.[2]

Table 3: HPLC Conditions for Dibenzyl Sulfoxide Analysis

Parameter Condition

Column Newcrom R1 (or equivalent C18 column)[2]

Mobile Phase Acetonitrile, Water, and Phosphoric Acid[2]

Detection UV at an appropriate wavelength (e.g., 220 nm)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature Ambient

Procedure:
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Prepare a standard solution of Dibenzyl sulfoxide of known concentration in the mobile

phase.

Prepare the sample solution by dissolving the synthesized or purchased Dibenzyl sulfoxide
in the mobile phase to a similar concentration.

Filter both solutions through a 0.45 µm syringe filter.

Inject the standard and sample solutions into the HPLC system.

Analyze the resulting chromatograms to determine the purity of the sample by comparing the

peak area of the main component to the total peak area.

Biological Context and Potential Signaling
Interactions
While specific signaling pathways directly modulated by Dibenzyl sulfoxide are not

extensively documented in publicly available literature, related organosulfur compounds have

shown biological activity. For instance, Dibenzyl trisulfide has been reported to interact with the

MAPKinase signaling pathway. Dimethyl sulfoxide (DMSO), a structurally simpler sulfoxide, has

been shown to affect the TNF-α signaling pathway. These findings suggest that the sulfoxide

moiety in conjunction with benzyl groups may confer biological activity, potentially through

interactions with cellular signaling cascades. Further research is required to elucidate the

specific molecular targets and signaling pathways of Dibenzyl sulfoxide.

Logical Relationship of Sulfoxide Compounds and Potential Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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